Cas no 2171911-74-1 (3,3-Difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid)
3,3-Difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2171911-74-1
- 3,3-difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid
- EN300-1632952
- 3,3-Difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid
-
- Inchi: 1S/C11H17F2NO3/c1-14-4-2-10(17,3-5-14)9(8(15)16)6-11(12,13)7-9/h17H,2-7H2,1H3,(H,15,16)
- InChI Key: HNTARCNOHVYEPI-UHFFFAOYSA-N
- SMILES: FC1(CC(C(=O)O)(C1)C1(CCN(C)CC1)O)F
Computed Properties
- Exact Mass: 249.11764973g/mol
- Monoisotopic Mass: 249.11764973g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 60.8Ų
3,3-Difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1632952-0.05g |
3,3-difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid |
2171911-74-1 | 0.05g |
$900.0 | 2023-07-10 | ||
| Enamine | EN300-1632952-0.1g |
3,3-difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid |
2171911-74-1 | 0.1g |
$943.0 | 2023-07-10 | ||
| Enamine | EN300-1632952-0.25g |
3,3-difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid |
2171911-74-1 | 0.25g |
$985.0 | 2023-07-10 | ||
| Enamine | EN300-1632952-0.5g |
3,3-difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid |
2171911-74-1 | 0.5g |
$1027.0 | 2023-07-10 | ||
| Enamine | EN300-1632952-1.0g |
3,3-difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid |
2171911-74-1 | 1.0g |
$1070.0 | 2023-07-10 | ||
| Enamine | EN300-1632952-2.5g |
3,3-difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid |
2171911-74-1 | 2.5g |
$2100.0 | 2023-07-10 | ||
| Enamine | EN300-1632952-5.0g |
3,3-difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid |
2171911-74-1 | 5.0g |
$3105.0 | 2023-07-10 | ||
| Enamine | EN300-1632952-10.0g |
3,3-difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid |
2171911-74-1 | 10.0g |
$4606.0 | 2023-07-10 | ||
| Enamine | EN300-1632952-50mg |
3,3-difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid |
2171911-74-1 | 50mg |
$900.0 | 2023-09-22 | ||
| Enamine | EN300-1632952-100mg |
3,3-difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid |
2171911-74-1 | 100mg |
$943.0 | 2023-09-22 |
3,3-Difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 3,3-Difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid
Comprehensive Overview of 3,3-Difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2171911-74-1)
The compound 3,3-Difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2171911-74-1) is a fluorinated cyclobutane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluorocyclobutane core and hydroxypiperidine moiety, make it a promising candidate for drug discovery and material science. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries such as "What is the role of fluorinated compounds in drug design?" and "How does cyclobutane enhance molecular stability?".
Structurally, 3,3-Difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid combines a cyclobutane ring with two fluorine atoms at the 3-position, contributing to its metabolic stability and lipophilicity. The 4-hydroxy-1-methylpiperidine group introduces hydrogen-bonding capabilities, which are critical for target binding in biological systems. Researchers often explore its potential as a bioisostere for carboxylic acids or as a scaffold for kinase inhibitors, aligning with trending topics like "fluorine in medicinal chemistry" and "piperidine derivatives in CNS drugs."
The synthesis of CAS No. 2171911-74-1 typically involves multi-step organic reactions, including cyclobutanation and N-methylation. Recent advancements in flow chemistry and catalysis have improved its yield and purity, addressing industrial demands for scalable production. Environmental concerns related to fluorinated compounds have also spurred interest in "green synthesis of fluorochemicals," a topic frequently searched in academic and industrial circles.
In pharmacological contexts, this compound's carboxylic acid group enables salt formation, enhancing solubility—a key factor in oral bioavailability. Its applications span protease inhibition and GPCR modulation, with studies highlighting its utility in treating metabolic disorders. Searches like "cyclobutane-based therapeutics" and "piperidine pharmacokinetics" reflect growing curiosity about its mechanisms.
From a commercial perspective, 3,3-Difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid is supplied by specialty chemical vendors under strict quality controls. Analytical techniques such as HPLC and NMR ensure compliance with regulatory standards, while patents protect its novel synthetic routes. The rise of "custom synthesis for drug intermediates" underscores its market relevance.
Future research may explore its derivatives for PET imaging or bioconjugation, leveraging the fluorine-18 isotope for diagnostic applications. As AI-driven drug discovery gains traction, queries like "machine learning in fluorinated compound design" further highlight the intersection of technology and chemistry.
2171911-74-1 (3,3-Difluoro-1-(4-hydroxy-1-methylpiperidin-4-yl)cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)